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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromo-PEG2-bromide, also known as 1,2-Bis(2-bromoethoxy)ethane, is a homobifunctional
crosslinker that is gaining prominence in the field of drug delivery.[1][2] Its structure, featuring a
short, hydrophilic diethylene glycol (PEG2) spacer flanked by two reactive bromide groups,
makes it a versatile tool for covalently linking molecules of interest. The bromide moieties are
excellent leaving groups in nucleophilic substitution reactions, allowing for stable bond
formation with functional groups such as thiols and amines present on biomolecules, drugs, or
carrier materials.[2][3][4] The PEG spacer enhances the solubility and biocompatibility of the
resulting conjugates, which is a critical attribute for in vivo applications.[5]

These application notes provide a comprehensive overview of the use of Bromo-PEG2-
bromide in the development of advanced drug delivery systems, including functionalized
nanoparticles, antibody-drug conjugates (ADCSs), and hydrogels. Detailed protocols,
guantitative data, and visual representations of workflows and mechanisms are presented to
guide researchers in the effective application of this valuable crosslinking reagent.

Chemical Properties and Specifications

A thorough understanding of the physicochemical properties of Bromo-PEG2-bromide is
essential for its successful application.
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Property Value Reference(s)

Chemical Name 1,2-Bis(2-bromoethoxy)ethane  [6]
Bromo-PEG2-bromide, Br-

Synonyms [7]
PEG2-Br

CAS Number 31255-10-4 [2]

Molecular Formula C6H12Br202 [2]

Molecular Weight 276.0 g/mol [2]

Appearance Colorless to pale yellow oil

Purity Typically 295% [5]
Soluble in water, DMSO, DMF,

Solubility and other common organic [8]

solvents

Storage Conditions

Store at -20°C for long-term

stability

[2]

Applications in Drug Delivery

The bifunctional nature of Bromo-PEG2-bromide allows for its use as a flexible and stable

linker in various drug delivery platforms.

Surface Functionalization of Nanoparticles

PEGylation, the process of attaching PEG chains to the surface of nanoparticles, is a widely

used strategy to improve their pharmacokinetic profile.[9] The hydrophilic PEG layer reduces

nonspecific protein adsorption, thereby minimizing clearance by the reticuloendothelial system

and prolonging circulation time. Bromo-PEG2-bromide can be used to crosslink polymers onto

nanoparticle surfaces or to attach targeting ligands.

Quantitative Data:
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Bromo-PEG2-
Parameter Unmodified Nanoparticle functionalized
Nanoparticle

Hydrodynamic Diameter (nm) ~100 ~110-120

Zeta Potential (mV) -25 mV (for carboxylated NP) ~-10 mVto -5 mV
Protein Adsorption (relative %) 100% <20%

Blood Circulation Half-life Short Significantly prolonged

Note: These are representative values and will vary depending on the nanopatrticle type, size,
and surface chemistry.

Experimental Protocol: Functionalization of Amine-Modified Nanoparticles

This protocol describes the covalent attachment of Bromo-PEG2-bromide to nanoparticles
with surface amine groups.

Materials:
¢ Amine-functionalized nanopatrticles (e.g., polymeric nanoparticles, liposomes)
e Bromo-PEG2-bromide

e Anhydrous, amine-free solvent (e.g., Dimethylformamide - DMF, or Dimethyl sulfoxide -
DMSO)

e Non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

» Reaction vessel

e Magnetic stirrer

 Purification system (e.g., centrifuge, dialysis membrane, or size-exclusion chromatography)

Procedure:
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» Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the anhydrous
solvent to a concentration of 1-5 mg/mL.

e Reaction Setup: In a clean, dry reaction vessel, add the nanoparticle dispersion. To this, add
a 10- to 50-fold molar excess of Bromo-PEG2-bromide (relative to the estimated surface
amine groups).

» Base Addition: Add 2-3 equivalents of DIPEA to the reaction mixture to act as a proton
scavenger.

e Reaction Incubation: Stir the reaction mixture at room temperature for 12-24 hours under an
inert atmosphere (e.g., nitrogen or argon).

o Purification:

o For larger nanoparticles, use centrifugation to pellet the functionalized nanopatrticles.
Remove the supernatant and resuspend the pellet in a fresh buffer. Repeat this washing
step at least three times.

o For smaller nanoparticles, remove unreacted reagents by dialysis against an appropriate
buffer.

o Characterization: Characterize the purified Bromo-PEG2-functionalized nanoparticles using
techniques such as Dynamic Light Scattering (DLS) for size and zeta potential, and
Transmission Electron Microscopy (TEM) for morphology.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Bromo-PEG2-
bromide in Drug Delivery Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667888#how-to-use-bromo-peg2-bromide-in-drug-
delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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